N-Methyl-2-(4-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride

• IUPAC Name: N-methyl-2-(4-methyl-1H-benzimidazol-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C11H15N3.ClH/c1-8-4-3-5-9-11(8)14-10(13-9)6-7-12-2;/h3-5,12H,6-7H2,1-2H3,(H,13,14);1H
• InChI Key: NVICJRSLRMLPLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)CCNC.Cl
• Molecular Formula: C11H16ClN3
• Molecular Weight: 225.72 g/mol
• CAS No.: 1185447-69-1

Description

“N-Methyl-2-(4-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride” is a chemical compound with the CAS Number: 1185447-69-1. It has a molecular weight of 225.72. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15N3.ClH/c1-8-4-3-5-9-11(8)14-10(13-9)6-7-12-2;/h3-5,12H,6-7H2,1-2H3,(H,13,14);1H. This indicates that the compound consists of a benzimidazole ring substituted with a methyl group and an ethanamine group, along with a hydrochloride group.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 225.72.

Safety and Hazards

The safety data sheet (MSDS) for “N-Methyl-2-(4-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride” can be found online. It’s important to refer to this document for detailed safety and hazard information.

Mechanism of Action

Target of Action

The benzimidazole moiety, which is a part of the compound, is known to interact with various biological targets and has been associated with diverse pharmacological activities .

Mode of Action

Benzimidazole derivatives are known to interact with their targets through various mechanisms, depending on the specific derivative and target .

Biochemical Pathways

Benzimidazole derivatives have been reported to influence a variety of biochemical pathways, but the specific pathways affected by this compound require further investigation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-Methyl-2-(4-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride . .

Biochemical Analysis

Biochemical Properties

Benzimidazole derivatives have been reported to exhibit a wide range of pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, and antihypertensive effects

Cellular Effects

Benzimidazole derivatives have been shown to attenuate morphine-induced thermal hyperalgesia and mechanical allodynia, and reduce TNF-α expression in mice .

Molecular Mechanism

Benzimidazole is known to be a base, and can be deprotonated with stronger bases

Temporal Effects in Laboratory Settings

Benzimidazole derivatives have been reported to exhibit various biological activities, suggesting that they may have long-term effects on cellular function .

Dosage Effects in Animal Models

Benzimidazole derivatives have been reported to exhibit various pharmacological activities, suggesting that they may have dose-dependent effects .

Metabolic Pathways

Benzimidazole is known to be a component of vitamin B12, suggesting that it may be involved in related metabolic pathways .